1-(4-{[5-(pyridin-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

• IUPAC Name: 1-[4-(5-pyridin-4-ylpyrimidin-2-yl)oxypiperidin-1-yl]-2-(1,2,4-triazol-1-yl)ethanone
• InChI: InChI=1S/C18H19N7O2/c26-17(11-25-13-20-12-23-25)24-7-3-16(4-8-24)27-18-21-9-15(10-22-18)14-1-5-19-6-2-14/h1-2,5-6,9-10,12-13,16H,3-4,7-8,11H2
• InChI Key: YVCBDVADOVAOSX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=C(C=N2)C3=CC=NC=C3)C(=O)CN4C=NC=N4
• Molecular Formula: C18H19N7O2
• Molecular Weight: 365.4 g/mol

Description

The compound contains several functional groups including a pyridine ring, a pyrimidine ring, a piperidine ring, and a 1,2,4-triazole ring. These functional groups are common in many pharmaceutical compounds due to their diverse chemical properties and potential for a wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyridine and pyrimidine rings are aromatic and planar, while the piperidine and 1,2,4-triazole rings are saturated and may adopt a chair or boat conformation.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The pyridine and pyrimidine rings could participate in electrophilic aromatic substitution reactions, while the piperidine ring could undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the pyridine and pyrimidine rings could make the compound relatively stable and resistant to heat and light. The compound is likely to be soluble in organic solvents due to the presence of multiple aromatic rings.

Scientific Research Applications

Neurohormonal Antagonism

• The compound has been investigated as a neurohormonal antagonist. Neurohormones play crucial roles in regulating physiological processes, and modulating their effects can have therapeutic implications. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many compounds with similar structures are used as pharmaceuticals and their mechanisms of action often involve binding to specific receptors or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Compounds with similar structures are often studied for their potential uses in medicine. Future research could explore the biological activity of this compound and its potential uses as a pharmaceutical.